![molecular formula C11H18BNO4S B1438495 N,N-Diethyl 3-borono-4-methylbenzenesulfonamide CAS No. 871329-80-5](/img/structure/B1438495.png)
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
Overview
Description
“N,N-Diethyl 3-borono-4-methylbenzenesulfonamide” is a chemical compound with the molecular formula C11H18BNO4S. It has an average mass of 271.141 Da and a monoisotopic mass of 271.104950 Da .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C11H18BNO4S. The presence of boron (B) in the molecule is noteworthy, as boron-containing compounds often exhibit unique chemical properties .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 271.141 Da . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current sources.Scientific Research Applications
Synthesis and Characterization
Anisole Alkylation : Sulfonamides, including derivatives similar to N,N-Diethyl 3-borono-4-methylbenzenesulfonamide, have been synthesized through reactions catalyzed by boron trifluoride etherate or in the presence of concentrated sulfuric acid, showcasing their importance in organic synthesis processes (Drozdova & Mirskova, 2001).
Crystallographic Characterization : N-allyl-N-benzyl-4-methylbenzenesulfonamide was synthesized and characterized through spectroscopic and crystallographic methods, highlighting the utility of sulfonamides in material science and structural chemistry (Stenfors & Ngassa, 2020).
Computational Studies
- Computational Analysis : The structural and electronic properties of newly synthesized sulfonamide molecules have been explored using density functional theory (DFT), providing insights into their potential applications in drug design and molecular engineering (Murthy et al., 2018).
Applications in Material Science
- Functionalization of Polymeric Materials : Sulfonamide derivatives have been used to synthesize block copolymers with potential applications in functionalizing polymeric materials, demonstrating their versatility in polymer chemistry (Hori et al., 2011).
Antimicrobial and Antiproliferative Agents
- Antimicrobial and Antiproliferative Studies : Sulfonamide compounds have been evaluated for their antimicrobial and antiproliferative activities, suggesting their potential in medical and pharmaceutical research for developing new therapeutic agents (Abbasi et al., 2017).
Mechanism of Action
Target of Action
Boronic acids and their derivatives are known to interact with various biological targets. For instance, they can form reversible covalent bonds with proteins, enzymes, and other biomolecules that contain cis-diol groups, such as sugars .
Mode of Action
The boronic acid moiety in the compound can form reversible covalent bonds with biomolecules containing cis-diol groups. This interaction can alter the function of the target molecule, leading to various biological effects .
Biochemical Pathways
Boronic acids are often used in the suzuki-miyaura cross-coupling reaction, a widely-used method for forming carbon-carbon bonds .
Result of Action
The interaction of boronic acids with biomolecules can lead to various effects, depending on the specific target and the nature of the interaction .
Action Environment
The action, efficacy, and stability of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For instance, the ability of boronic acids to form bonds with cis-diol groups is known to be pH-dependent .
Properties
IUPAC Name |
[5-(diethylsulfamoyl)-2-methylphenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18BNO4S/c1-4-13(5-2)18(16,17)10-7-6-9(3)11(8-10)12(14)15/h6-8,14-15H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMDFCDXLFOODQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)S(=O)(=O)N(CC)CC)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18BNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80657430 | |
Record name | [5-(Diethylsulfamoyl)-2-methylphenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80657430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
871329-80-5 | |
Record name | B-[5-[(Diethylamino)sulfonyl]-2-methylphenyl]boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=871329-80-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [5-(Diethylsulfamoyl)-2-methylphenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80657430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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